N-({[2,2'-bifuran]-5-yl}methyl)-2-[(4-fluorophenyl)sulfanyl]acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[[5-(furan-2-yl)furan-2-yl]methyl]acetamide
• InChI: InChI=1S/C17H14FNO3S/c18-12-3-6-14(7-4-12)23-11-17(20)19-10-13-5-8-16(22-13)15-2-1-9-21-15/h1-9H,10-11H2,(H,19,20)
• InChI Key: PHCVDDJSAONMFU-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(O2)CNC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C17H14FNO3S
• Molecular Weight: 331.4 g/mol

Description

N-({[2,2'-bifuran]-5-yl}methyl)-2-[(4-fluorophenyl)sulfanyl]acetamide is a novel compound with promising potential for scientific research applications.

Scientific Research Applications

Anti-epileptic Drug Development

One of the primary areas of research related to N-({[2,2'-bifuran]-5-yl}methyl)-2-[(4-fluorophenyl)sulfanyl]acetamide analogs is in the development of anti-epileptic drugs (AEDs). Tanaka et al. (2019) identified DSP-0565, a compound with a biphenyl acetamide scaffold, as a broad-spectrum AED candidate showing anti-convulsant activity in various models with a good safety margin. This research emphasizes the potential of acetamide derivatives in treating epilepsy, suggesting that similar compounds, including N-({[2,2'-bifuran]-5-yl}methyl)-2-[(4-fluorophenyl)sulfanyl]acetamide, could be explored for their anti-epileptic properties (Tanaka et al., 2019).

Antimicrobial Agents

Another significant application of acetamide derivatives is in the development of antimicrobial agents. Baviskar et al. (2013) synthesized a series of thiazolidin-4-one derivatives to determine their antimicrobial activity, highlighting the versatility of acetamide frameworks in generating compounds with potential antibacterial and antifungal effects. This indicates that N-({[2,2'-bifuran]-5-yl}methyl)-2-[(4-fluorophenyl)sulfanyl]acetamide could also be investigated for antimicrobial efficacy (Baviskar et al., 2013).

Molecular Structure and Drug Design

Research on acetamide derivatives extends into studies of molecular structure, drug design, and synthesis methodologies. For instance, the work by Mary et al. (2020) on a novel antiviral molecule demonstrates the importance of understanding the molecular structure, NBO analysis, and drug likeness properties for designing effective antiviral agents. This comprehensive approach to drug design, encompassing synthesis, characterization, and molecular docking studies, suggests a blueprint for researching N-({[2,2'-bifuran]-5-yl}methyl)-2-[(4-fluorophenyl)sulfanyl]acetamide's potential applications (Mary et al., 2020).